Cas no 923282-50-2 (7-Chloro-1-ethyl-1H-pyrazolo[4,3-d]pyrimidine)

7-Chloro-1-ethyl-1H-pyrazolo[4,3-d]pyrimidine is a heterocyclic compound featuring a pyrazolopyrimidine core with a chloro substituent at the 7-position and an ethyl group at the 1-position. This structure imparts significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloro group enhances electrophilic substitution potential, while the ethyl moiety improves solubility and stability in organic reactions. Its rigid fused-ring system is conducive to binding interactions in medicinal chemistry applications, particularly in kinase inhibitor development. The compound's high purity and well-defined molecular architecture ensure consistent performance in complex synthetic pathways. Suitable for research-scale and industrial applications, it offers versatility in constructing biologically active molecules.

7-Chloro-1-ethyl-1H-pyrazolo[4,3-d]pyrimidine structure

923282-50-2 structure

Product Name:7-Chloro-1-ethyl-1H-pyrazolo[4,3-d]pyrimidine

CAS No:923282-50-2

MF:C₇H₇ClN₄

MW:182.610279321671

CID:737885

Update Time:2025-05-27

7-Chloro-1-ethyl-1H-pyrazolo[4,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

- 7-Chloro-1-ethyl-1H-pyrazolo[4,3-d]pyrimidine
- 1H-Pyrazolo[4,3-d]pyrimidine, 7-chloro-1-ethyl-
- 7-chloro-1-ethylpyrazolo[4,3-d]pyrimidine
- 7-Chloro-1-ethyl-1H-pyrazolo[4,3-d]pyrimidine (ACI)
- Inchi： 1S/C7H7ClN4/c1-2-12-6-5(3-11-12)9-4-10-7(6)8/h3-4H,2H2,1H3
- InChI Key： INORHSYHKNNLFD-UHFFFAOYSA-N
- SMILES： ClC1C2=C(C=NN2CC)N=CN=1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 1

7-Chloro-1-ethyl-1H-pyrazolo[4,3-d]pyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM151712-1g	7-chloro-1-ethyl-1H-pyrazolo[4,3-d]pyrimidine	923282-50-2	95%	1g	$***	2023-05-29
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FC11546-5g	7-chloro-1-ethyl-1H-pyrazolo[4,3-d]pyrimidine	923282-50-2	95%	5g	$2600	2023-09-07
Chemenu	CM151712-100mg	7-chloro-1-ethyl-1H-pyrazolo[4,3-d]pyrimidine	923282-50-2	95%	100mg	$***	2023-05-29
Chemenu	CM151712-250mg	7-chloro-1-ethyl-1H-pyrazolo[4,3-d]pyrimidine	923282-50-2	95%	250mg	$***	2023-05-29
Chemenu	CM151712-500mg	7-chloro-1-ethyl-1H-pyrazolo[4,3-d]pyrimidine	923282-50-2	95%	500mg	$***	2023-05-29
Chemenu	CM151712-1g	7-chloro-1-ethyl-1H-pyrazolo[4,3-d]pyrimidine	923282-50-2	95%	1g	$830	2021-08-05
Alichem	A089004698-1g	7-Chloro-1-ethyl-1H-pyrazolo[4,3-d]pyrimidine	923282-50-2	95%	1g	$989.00	2023-08-31
Alichem	A089004698-5g	7-Chloro-1-ethyl-1H-pyrazolo[4,3-d]pyrimidine	923282-50-2	95%	5g	$2090.00	2023-08-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ6895-100MG	7-chloro-1-ethyl-1H-pyrazolo[4,3-d]pyrimidine	923282-50-2	95%	100MG	￥ 1,650.00	2023-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ6895-250MG	7-chloro-1-ethyl-1H-pyrazolo[4,3-d]pyrimidine	923282-50-2	95%	250MG	￥ 2,640.00	2023-04-12

7-Chloro-1-ethyl-1H-pyrazolo[4,3-d]pyrimidine Production Method

Production Method 1

674788-53-5

923282-50-2

Reaction Conditions

1.1 Reagents: Thionyl chloride Catalysts: Dimethylformamide Solvents: Thionyl chloride ; 1 h, rt → 90 °C; 90 °C → rt

Reference

: Pyrazolopyrimidines useful as Aurora kinase inhibitors and their preparation, pharmaceutical compositions and use in the treatment of Aurora kinase mediated diseases

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